Cas no 34801-97-3 (Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl]di-)

• Product Name: Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl]di-
• CAS No: 34801-97-3
• MF: C₂₀H₃₄Cl₄Ru₂
• MW: 618.435962200165
• MDL: MFCD08459355
• CID: 295091
• PubChem ID: 329762946
• Update Time: 2025-07-15

Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl]di- Chemical and Physical Properties

Names and Identifiers

• Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl]di-
• Dichlorobis(chloro)bis[(1,2,3,6,7,8-n)-2,7-dimethyl-2,6-octadien-1,8-diyl]diruthenium (IV)
• Dichlorodi-μ-chlorobis[(1,2,3,6,7,8-η-2,7-diMethyl-2,6-octadiene-1,8-diyl]dirutheniuM(IV)
• Di-μ-chloro-tetracarbonyldirhodiuM(I)
• 34801-97-3
• DICHLOROBIS(MU-CHLORO)BIS[(1,2,3,6,7,8-N)-2,7-DIMETHYL-2,6-OCTADIEN-1,8-DIYL]DIRUTHENIUM(IV)
• DICHLOROBIS(MU-CHLORO)BIS[(1,2,3,6,7,8-ETA)-2,7-DIMETHYL-2,6-OCTADIEN-1,8-DIYL]DIRUTHENIUM(IV)
• MFCD08459355
• Dichlorobis(mu-chloro)bis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadien-1,8-diyl]diruthenium(IV)
• Dichlorodi-mu-chlorobis[(1,2,3,6,7,8-eta-2,7-dimethyl-2,6-octadiene-1,8-diyl]diruthenium(IV)
• E76914
• Dichlorodi-u-chlorobis[(1,2,3,6,7,8-η-2,7-dimethyl-2,6-octad
• Chloro(dichloronio)ruthenium(1-);chlororuthenium(1+);(2Z,6E)-2,7-dimethanidylocta-2,6-diene

• MDL： MFCD08459355
• Inchi： 1S/2C10H16.4ClH.2Ru/c2*1-9(2)7-5-6-8-10(3)4;;;;;;/h2*7-8H,1,3,5-6H2,2,4H3;4*1H;;/q2*-2;;;;;2*+2/p-2/b9-7+,10-8+;9-7-,10-8-;;;;;;
• InChI Key： FXCVKILDWMHTRK-KCSIFDOBSA-L
• SMILES： [Ru+]Cl.[Ru-](Cl)([ClH+])[ClH+].[CH2-]/C(=C\CC/C=C(/C)\[CH2-])/C.[CH2-]/C(=C/CC/C=C(\C)/[CH2-])/C

Computed Properties

• Exact Mass: 615.93500
• Monoisotopic Mass: 617.950142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 107
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: No data available
• Melting Point: 193-202 °C (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 0.00000
• LogP: 9.94680
• Vapor Pressure: No data available
• Solubility: Not available
• Sensitiveness: moisture sensitive

Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl]di- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl]di-

Introduction to Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl]di- (CAS No. 34801-97-3)

Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl]di- (CAS No. 34801-97-3) is a complex organometallic compound that has garnered significant attention in the fields of catalysis and materials science. This compound is characterized by its unique structure and properties, which make it a valuable reagent in various chemical reactions and processes. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements related to this compound.

The chemical structure of Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl]di- is intricate and well-defined. The central ruthenium atom is coordinated by two dichloro ligands and two (1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl ligands. This arrangement provides the compound with a high degree of symmetry and stability. The (1,2,3,6,7,8-h)-2,7-dimethyl-2,6-octadiene-1,8-diyl ligands are particularly noteworthy due to their conjugated double bonds and methyl substituents, which contribute to the compound's electronic properties and reactivity.

The synthesis of Ruthenium, di-m-chlorodichlorobis[(1,2,3,6,7,8-h)-2,7-dimethyl-2，6-octadiene-1，8-diyl]di- typically involves several steps. One common approach is the reaction of ruthenium trichloride with the appropriate ligand precursor in the presence of a suitable solvent. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic methods have focused on optimizing these conditions to achieve higher yields and better control over the product's properties.

In terms of applications, Ruthenium di-m-chlorodichlorobis[(1，2，3，6，7，8-h)-2，7-dimethyl-2，6-octadiene-1，8-diyl]di- has shown promise in various areas. One of its primary uses is as a catalyst in organic synthesis. The compound's ability to activate carbon-hydrogen bonds makes it particularly useful in reactions such as hydroarylation and alkane metathesis. Additionally, its unique electronic properties have led to its exploration in the development of new materials for applications in electronics and energy storage.

Recent research advancements have further expanded our understanding of this compound's potential. For instance, studies have shown that Ruthenium di-m-chlorodichlorobis[(1，2，3，6，7，8-h)-2，7-dimethyl-2，6-octadiene-1，8-diyl]di- can be used as a highly efficient catalyst in the selective oxidation of alcohols to aldehydes or ketones. This reaction is crucial in the pharmaceutical industry for the synthesis of intermediates used in drug production. Another area of interest is its use in photocatalytic processes. Researchers have demonstrated that this ruthenium complex can effectively promote light-driven reactions under mild conditions.

Moreover, the stability and reactivity of Ruthenium di-m-chlorodichlorobis[(1，2，3，6，7，8-h)-2，7-dimethyl-2，6-octadiene-1，8-diyl]di- have been extensively studied. Its stability under various conditions makes it suitable for use in industrial processes where robustness is essential. However, its reactivity can be tuned by modifying the ligand environment or by changing the reaction conditions. This flexibility allows chemists to tailor the compound's properties for specific applications.

In conclusion, Ruthenium di-m-chlorodichlorobis[(1，2，3，6，7，8-h)-2，7-dimethyl-2，6-octadiene-1，8-diyl]di- (CAS No. 34801-97-3) is a versatile and intriguing compound with a wide range of potential applications. Its unique chemical structure and properties make it an important reagent in both academic research and industrial processes. As research continues to advance our understanding of this compound's behavior and capabilities, Ruthenium di-m-chlorodichlorobis[(1，2，3，6，7，8-h)-2，7-dimethyl-2，6-octadiene-1，8-diyl]di- is likely to play an increasingly significant role in various fields of chemistry.